Cas no 1805546-89-7 (2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide
• CAS No: 1805546-89-7
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4892299
• Update Time: 2025-06-11

2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide

• Inchi： 1S/C8H7F2IN2O/c1-3-2-4(11)6(8(12)14)13-5(3)7(9)10/h2,7H,1H3,(H2,12,14)
• InChI Key： QNRXEHPYCLMDSW-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=O)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide

Comprehensive Overview of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide (CAS No. 1805546-89-7)

2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide (CAS No. 1805546-89-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the carboxamide moiety, make it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating biological pathways.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the interest in 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound's difluoromethyl group exemplifies this trend. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the industry's focus on combating drug-resistant pathogens. Additionally, its iodo-substituted pyridine core offers opportunities for further functionalization via cross-coupling reactions, a hot topic in synthetic organic chemistry.

From an SEO perspective, users frequently search for terms like "pyridine carboxamide uses," "difluoromethyl compounds in drug design," and "CAS 1805546-89-7 supplier." These queries reflect the compound's relevance in both academic and industrial settings. Its applications extend to material science, where its electronic properties are explored for organic semiconductors. The compound's stability under various conditions also makes it a candidate for high-throughput screening libraries, a critical tool in modern drug discovery pipelines.

Another area of interest is the compound's potential role in sustainable chemistry. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide. Questions like "how to synthesize fluorinated pyridines sustainably" are increasingly common in search engines, underscoring the need for innovative methodologies. Catalytic processes and solvent-free reactions are among the approaches being explored to reduce the environmental footprint of its production.

In summary, 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-carboxamide (CAS No. 1805546-89-7) is a multifaceted compound with broad applications in life sciences and materials research. Its unique structural attributes and adaptability to modern chemical techniques position it as a valuable asset in advancing scientific and industrial innovations. As interest in fluorinated heterocycles and iodo-functionalized intermediates continues to grow, this compound is poised to remain a focal point in cutting-edge research.